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Compound of Interest

Compound Name:
5-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)-1H-indole

Cat. No.: B1301998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Indoleboronic acid pinacol ester, also known as 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-
2-yl)-1H-indole, is a versatile chemical intermediate of significant interest in organic synthesis

and medicinal chemistry.[1][2] Its structure incorporates the indole scaffold, a privileged motif in

many biologically active molecules, with a boronic acid pinacol ester group. This functional

group makes it an indispensable reagent for palladium-catalyzed cross-coupling reactions,

most notably the Suzuki-Miyaura reaction, which is a powerful method for forming carbon-

carbon bonds.[3][4][5]

The pinacol ester group offers enhanced stability compared to the free boronic acid, making the

compound easier to handle, purify, and store, while still providing reliable reactivity in coupling

reactions.[4] These characteristics make it an ideal building block for the synthesis of complex

indole derivatives used in the development of pharmaceuticals, agrochemicals, and materials

science.[1][4]

Core Molecular Structure and Properties
The fundamental structure of 5-Indoleboronic acid pinacol ester consists of an indole ring

substituted at the 5-position with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane ring.
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Chemical Structure: Chemical Structure of 5-Indoleboronic acid pinacol ester Image courtesy

of Sigma-Aldrich

Quantitative Data Summary

A summary of the key physicochemical properties of 5-Indoleboronic acid pinacol ester is

provided in the table below.

Property Value References

CAS Number 269410-24-4 [2][6]

Molecular Formula C₁₄H₁₈BNO₂ [2]

Molecular Weight 243.11 g/mol [2]

Appearance
White to pale yellow or brown

crystalline powder
[7][8]

Melting Point 120-125 °C [6][7]

Solubility

Insoluble in water; Soluble in

DMSO and organic solvents

like dioxane and

dichloromethane.

[6][7][9]

Purity Typically >97% (Assay)

Synthesis and Experimental Protocols
5-Indoleboronic acid pinacol ester is commonly synthesized via a Miyaura borylation reaction.

[10][11] This palladium-catalyzed cross-coupling reaction involves the borylation of an aryl

halide (in this case, 5-bromoindole) with a diboron reagent like bis(pinacolato)diboron (B₂pin₂).

[6][11]

Typical Experimental Protocol: Miyaura Borylation
This protocol describes a common lab-scale synthesis of 5-Indoleboronic acid pinacol ester

from 5-bromoindole.[6]
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Materials:

5-bromoindole

Bis(pinacolato)diboron (B₂pin₂)

Potassium acetate (KOAc)

[1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂)

Anhydrous dioxane

Dichloromethane (DCM)

Methanol

Distilled water

Procedure:

In a reaction flask, combine 5-bromoindole (1 equivalent), bis(pinacolato)diboron (2

equivalents), and potassium acetate (2 equivalents).[6]

Add the palladium catalyst, [1,1'-bis(diphenylphosphino)ferrocene]palladium dichloride

(typically 1-5 mol%).[6]

Add anhydrous dioxane as the solvent.[6]

Purge the flask with an inert gas (e.g., nitrogen or argon) and heat the mixture to reflux

(around 80-100 °C) for several hours (e.g., 8 hours).[6]

Monitor the reaction progress using a suitable technique like TLC or GC-MS.

Once the reaction is complete, cool the mixture to room temperature.[6]

Remove the solvent under reduced pressure (rotary evaporation).[6]

Wash the residue with distilled water and extract the product into an organic solvent like

dichloromethane (repeated 3 times).[6]
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Combine the organic layers and dry over an anhydrous salt (e.g., Na₂SO₄).

Filter and concentrate the solution.

Purify the crude product by recrystallization from a solvent mixture such as methanol-

dichloromethane or by flash column chromatography to yield the final product.[6]

Applications in Synthesis: The Suzuki-Miyaura
Coupling
The primary application of 5-Indoleboronic acid pinacol ester is as a nucleophilic partner in

Suzuki-Miyaura cross-coupling reactions.[4][5] This reaction creates a new carbon-carbon bond

between the indole's 5-position and an sp²-hybridized carbon of an organic halide or triflate.[12]

General Suzuki-Miyaura Coupling Protocol
This protocol outlines a general procedure for coupling 5-Indoleboronic acid pinacol ester with

an aryl halide.

Materials:

Aryl or heteroaryl halide (e.g., aryl bromide) (1 equivalent)

5-Indoleboronic acid pinacol ester (1.1-1.5 equivalents)

Palladium catalyst (e.g., Pd(dppf)Cl₂ or Pd(PPh₃)₄) (0.1-5 mol%)

Base (e.g., Cs₂CO₃, K₂CO₃, or K₃PO₄) (2-3 equivalents)

Solvent system (e.g., dioxane/water, THF/water, or DMF)

Procedure:

To a pressure flask, add the aryl halide, 5-Indoleboronic acid pinacol ester, and the base.[12]

Under an inert atmosphere (argon or nitrogen), add the solvent system (e.g., anhydrous

dioxane and water).[12]
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Sparge the mixture with the inert gas for 10-15 minutes to remove oxygen.

Add the palladium catalyst to the mixture.[12]

Seal the vessel and heat the reaction to the desired temperature (typically 80-120 °C) with

stirring until the starting material is consumed.

After cooling, dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate) and

water.

Separate the organic layer, wash with brine, and dry over an anhydrous salt.

Filter, concentrate, and purify the product using flash column chromatography.[12]

Visualized Workflows and Pathways
The following diagrams illustrate the key synthetic processes involving 5-Indoleboronic acid

pinacol ester.

Caption: Workflow for the synthesis of 5-Indoleboronic acid pinacol ester.

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Safety and Handling
5-Indoleboronic acid pinacol ester is classified as a warning-level hazard. It can cause skin

irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

Appropriate personal protective equipment (PPE), including gloves, eye shields, and a dust

mask, should be used when handling the solid compound.[9] It should be stored in a dry, dark

place; short-term storage at 0-4°C and long-term storage at -20°C are recommended.[9] It is

considered a combustible solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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